Cas no 1349718-82-6 (1-Bromo-5-chloro-4-iodo-2-methylbenzene)

• Product Name: 1-Bromo-5-chloro-4-iodo-2-methylbenzene
• CAS No: 1349718-82-6
• MF: C₇H₅BrClI
• MW: 331.376072645187
• MDL: MFCD20233410
• CID: 2854985
• PubChem ID: 56604769
• Update Time: 2025-05-23

1-Bromo-5-chloro-4-iodo-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-chloro-5-iodotoluene
• 1-bromo-5-chloro-4-iodo-2-methylbenzene
• SY071831
• E70017
• CS-0226553
• 1349718-82-6
• DB-375148
• EN300-6495756
• AS-84235
• SCHEMBL15031678
• DTXSID20717840
• MFCD20233410
• 1-Bromo-5-chloro-4-iodo-2-methylbenzene

• MDL： MFCD20233410
• Inchi： 1S/C7H5BrClI/c1-4-2-7(10)6(9)3-5(4)8/h2-3H,1H3
• InChI Key： GYDUWILOVVPLKQ-UHFFFAOYSA-N
• SMILES： IC1=C(C=C(C(C)=C1)Br)Cl

Computed Properties

• Exact Mass: 329.83079g/mol
• Monoisotopic Mass: 329.83079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Iodobenzenes

Additional information on 1-Bromo-5-chloro-4-iodo-2-methylbenzene

Recent Advances in the Application of 1-Bromo-5-chloro-4-iodo-2-methylbenzene (CAS: 1349718-82-6) in Chemical and Pharmaceutical Research

The compound 1-Bromo-5-chloro-4-iodo-2-methylbenzene (CAS: 1349718-82-6) has recently garnered significant attention in the field of chemical and pharmaceutical research due to its versatile applications in organic synthesis and drug development. This halogenated aromatic compound serves as a crucial intermediate in the synthesis of complex molecules, particularly in the construction of pharmacophores and functional materials. Recent studies have highlighted its role in cross-coupling reactions, where it acts as a key substrate for the formation of carbon-carbon and carbon-heteroatom bonds, enabling the efficient assembly of structurally diverse compounds.

One of the most notable advancements involving 1-Bromo-5-chloro-4-iodo-2-methylbenzene is its use in palladium-catalyzed Suzuki-Miyaura and Buchwald-Hartwig coupling reactions. Researchers have demonstrated that the presence of multiple halogen substituents on the benzene ring allows for sequential and regioselective functionalization, which is highly valuable in the synthesis of polyfunctionalized aromatic systems. These systems are often found in bioactive molecules, including potential therapeutics for cancer, infectious diseases, and neurological disorders. The compound's unique reactivity profile has also been exploited in the development of novel materials, such as organic semiconductors and liquid crystals.

In a recent study published in the Journal of Medicinal Chemistry, scientists utilized 1-Bromo-5-chloro-4-iodo-2-methylbenzene as a building block for the synthesis of a series of kinase inhibitors. The compound's halogen-rich structure facilitated the introduction of various pharmacophoric groups, leading to the discovery of several candidates with promising activity against tyrosine kinases. These findings underscore the compound's potential in targeted drug discovery, particularly in the design of small-molecule inhibitors for precision medicine applications.

Another area of research has focused on the environmental and safety aspects of 1-Bromo-5-chloro-4-iodo-2-methylbenzene. Given its halogenated nature, studies have investigated its stability, degradation pathways, and potential toxicity. Recent work has shown that the compound can be efficiently degraded under specific catalytic conditions, minimizing environmental impact. Additionally, advances in green chemistry have led to the development of more sustainable synthetic routes for its production, reducing the reliance on hazardous reagents and solvents.

Looking ahead, the continued exploration of 1-Bromo-5-chloro-4-iodo-2-methylbenzene is expected to yield further breakthroughs in both chemical synthesis and pharmaceutical applications. Its ability to serve as a multifunctional scaffold makes it an invaluable tool for researchers aiming to push the boundaries of molecular design. Future studies will likely focus on optimizing its reactivity, expanding its utility in new reaction paradigms, and exploring its potential in emerging fields such as chemical biology and materials science.